Cas no 89976-75-0 (6-amino-2,4-dihydro-1,4-benzoxazin-3-one)

6-Amino-2,4-dihydro-1,4-benzoxazin-3-one is a heterocyclic compound featuring a benzoxazinone core with an amino substituent. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its fused bicyclic system offers stability while the reactive amino group enables further functionalization, making it valuable for constructing complex molecules. The compound’s electron-rich aromatic system enhances its utility in nucleophilic substitution reactions. It is often employed in the development of bioactive compounds, including potential antimicrobial and antitumor agents. High purity grades are available to ensure reproducibility in research and industrial processes. Proper handling under controlled conditions is recommended due to its reactivity.

6-amino-2,4-dihydro-1,4-benzoxazin-3-one structure

89976-75-0 structure

Product Name:6-amino-2,4-dihydro-1,4-benzoxazin-3-one

CAS No:89976-75-0

MF:C₈H₈N₂O₂

MW:164.161321640015

MDL:MFCD03425742

CID:729046

PubChem ID:2763681

Update Time:2025-06-09

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

- 6-Amino-2H-1,4-benzoxazin-3(4H)-one
- 2H-1,4-Benzoxazin-3(4H)-one,6-amino-
- 6-Amino-2H-1,4-benzoxin-3(4H)-one
- 6-amino-4H-1,4-benzoxazin-3-one
- 6-amino-2H,4H-benzo[e]1,4-oxazaperhydroin-3-one
- 6-amino-2H-1,4-benzoxazin-3(4H)-one(SALTDATA: FREE)
- 6-amino-2H-1,4-benzoxazine-3(4H)-one
- 6-amino-2H-benzo[b][1,4]oxazin-3(4H)-one
- 6-amino-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 6-amino-3-oxo-3,4-dihydro-(2H)-1,4-benzoxazine
- 6-Amino-4H-benz[1,4]oxazin-3-on
- 6-amino-4H-benzo[1,4]oxazin-3-one
- 6-Amino-3,4-dihydro-3-oxo-2H-1,4-benzoxazine
- 6-Amino-3-oxo-3,4-dihydrobenzo[1,4]oxazine
- 6-amino-2,4-dihydro-1,4-benzoxazin-3-one
- Oprea1_109331
- GEPGYMHEMLZMBC-UHFFFAOYSA-N
- 6-amino-2H-1,4-benzoxazin-3-ol
- SBB016739
- STK930072
- STK359426
- B
- 6-Amino-2H-1,4-benzoxazin-3(4H)-one (ACI)
- 6-Amino-1H-benzo[b][1,4]oxazine-3(4H)-one
- MFCD03425742
- 2T-0281
- ALBB-010331
- 6-Amino-2H-1,4-benzoxazin-3(4H)-one, 97%
- DTXSID90377091
- BP-13235
- CS-0085219
- SY064941
- EN300-22926
- Z147646768
- 105202-25-3
- SB39719
- 2H-1,4-Benzoxazin-3(4H)-one, 6-amino-
- BBL007894
- DB-182212
- SCHEMBL277585
- DB-078565
- 89976-75-0
- AK-820/40214366
- J-518222
- 6-amino-2H-benzo[b][1 pound not4]oxazin-3(4H)-one
- 6-Amino-2H-1,4-benzoxazin-3(4H)-one, AldrichCPR
- AKOS000122896
- MDL： MFCD03425742
- Inchi： 1S/C8H8N2O2/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4,9H2,(H,10,11)
- InChI Key： GEPGYMHEMLZMBC-UHFFFAOYSA-N
- SMILES： O=C1COC2C(=CC(=CC=2)N)N1

Computed Properties

Exact Mass: 164.05900
Monoisotopic Mass: 164.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.2
Topological Polar Surface Area: 64.4

Experimental Properties

Density: 1.344
Melting Point: 88-93 °C
PSA: 64.35000
LogP: 1.31890

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38-52
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8°C
Risk Phrases：R36/37/38

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A597095-100mg	6-amino-2,4-dihydro-1,4-benzoxazin-3-one	89976-75-0		100mg	$ 92.00	2023-04-19
TRC	A597095-250mg	6-amino-2,4-dihydro-1,4-benzoxazin-3-one	89976-75-0		250mg	$ 178.00	2023-04-19
TRC	A597095-500mg	6-amino-2,4-dihydro-1,4-benzoxazin-3-one	89976-75-0		500mg	$ 276.00	2023-04-19
TRC	A597095-1g	6-amino-2,4-dihydro-1,4-benzoxazin-3-one	89976-75-0		1g	$ 385.00	2023-04-19
Chemenu	CM155398-5g	6-Amino-2H-1,4-benzoxazin-3(4H)-one	89976-75-0	97%	5g	$204	2021-06-08
Chemenu	CM155398-10g	6-Amino-2H-1,4-benzoxazin-3(4H)-one	89976-75-0	97%	10g	$327	2021-06-08
Chemenu	CM155398-25g	6-Amino-2H-1,4-benzoxazin-3(4H)-one	89976-75-0	97%	25g	$655	2021-06-08
Fluorochem	043629-250mg	6-Amino-2H-1,4-benzoxin-3(4H)-one	89976-75-0	95%	250mg	￡33.00	2022-03-01
Fluorochem	043629-1g	6-Amino-2H-1,4-benzoxin-3(4H)-one	89976-75-0	95%	1g	￡53.00	2022-03-01
Fluorochem	043629-5g	6-Amino-2H-1,4-benzoxin-3(4H)-one	89976-75-0	95%	5g	￡184.00	2022-03-01

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Production Method

Production Method 1

81721-87-1

89976-75-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium (supported on aminopropyl-functionalized siliceous mesocellular foam) Solvents: Dimethylformamide , Ethyl acetate ; 7 h, 1 atm, rt

Reference

: Mild and Selective Hydrogenation of Nitro Compounds using Palladium Nanoparticles Supported on Amino-Functionalized Mesocellular Foam

Verho, Oscar; Gustafson, Karl P. J.; Nagendiran, Anuja; Tai, Cheuk-Wai; Baeckvall, Jan-E., ChemCatChem, 2014, 6(11), 3153-3159

Production Method 2

81721-87-1

89976-75-0

Reaction Conditions

1.1 Reagents: Acetic acid , Iron Solvents: Ethanol

Reference

: 2H-1,4-Benzoxazine and 2H-1,4-Benzothiazine-Derivative: Synthesis, characteristics and application to new hair dye

Barbieru, Roxana Gabriela, 2004, , ,

Production Method 3

81721-87-1

89976-75-0

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Cobalt oxide (Co3O4) (carbon-supported) , Cobalt (carbon-supported) Solvents: Ethanol , Water ; 44 h, 40 bar, 110 °C

Reference

: Biomass-Derived Catalysts for Selective Hydrogenation of Nitroarenes

Sahoo, Basudev; Formenti, Dario; Topf, Christoph; Bachmann, Stephan; Scalone, Michelangelo; et al, ChemSusChem, 2017, 10(15), 3035-3039

Production Method 4

81721-87-1

89976-75-0

Reaction Conditions

1.1 Reagents: Cuprous chloride , Potassium borohydride Solvents: Methanol ; 30 min, 25 °C

Reference

: Discovery of Potent, Orally Available Vanilloid Receptor-1 Antagonists. Structure-Activity Relationship of N-Aryl Cinnamides

Doherty, Elizabeth M.; Fotsch, Christopher; Bo, Yunxin; Chakrabarti, Partha P.; Chen, Ning; et al, Journal of Medicinal Chemistry, 2005, 48(1), 71-90

Production Method 5

81721-87-1

89976-75-0

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 0.5 h, 30 psi, rt

Reference

: Design, synthesis of diaminopyrimidine inhibitors targeting IgE- and IgG-mediated activation of Fc receptor signaling

Argade, Ankush; Bhamidipati, Somasekhar; Li, Hui; Sylvain, Catherine; Clough, Jeffrey; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(10), 2122-2128

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Raw materials

6-nitro-3,4-dihydro-2H-1,4-benzoxazin-3-one

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Preparation Products

6-amino-2,4-dihydro-1,4-benzoxazin-3-one (89976-75-0)

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Related Literature

1. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

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Cas no 89976-75-0 (6-amino-2,4-dihydro-1,4-benzoxazin-3-one)

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Security Information

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Pricemore >>

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Raw materials

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Preparation Products

6-amino-2,4-dihydro-1,4-benzoxazin-3-one Related Literature

Related Categories

89976-75-0 (6-amino-2,4-dihydro-1,4-benzoxazin-3-one) Related Products